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Application Notes: Omipalisib-Induced
Mitochondrial Biogenesis Inhibition in AML

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Omipalisib

CAS No.: 1086062-66-9

Cat. No.: S548408

Mechanistic Insight: Omipalisib (GSK2126458) is a potent dual PI3K/mTOR inhibitor that exerts anti-
leukemia effects in AML through a multi-faceted mechanism. Beyond its intended target, it uniquely
suppresses mitochondrial respiration and biogenesis and disrupts key metabolic pathways, including
glutathione metabolism and serine/glycine/threonine metabolism [1] [2]. This combined targeting of

oncogenic signaling and metabolic dependencies presents a promising therapeutic strategy.
Key Findings:

e Omipalisib exhibited potent anti-proliferative effects in AML cell lines (e.g., ICso of 8.93 nM in THP-1
and 17.45 nM in OCI-AML3) [1].

e Transcriptomic and metabolomic analyses confirmed downregulation of gene sets related to oxidative
phosphorylation, mitochondrial respiratory electron transport chain, and mitochondrial biogenesis [1]
[3].

¢ In vivo, omipalisib significantly inhibited tumor growth and prolonged mouse survival without causing
weight loss, indicating effective anti-tumor activity and manageable toxicity in the experimental model

1.

Detailed Experimental Protocols

Cell Culture and Treatment
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Objective: To maintain relevant AML cell lines and prepare omipalisib treatment solutions.

Materials:

e Cell Lines: OCI-AML3 (cultured in MEMa with 20% FBS) and THP-1 (cultured in RPMI-1640 with
10% FBS) [2].

e Omipalisib Stock: Dissolve omipalisib (TargetMol) in DMSO to prepare a high-concentration stock
solution (e.g., 10 mM). Aliquot and store at -20°C [2].

Procedure:

e Culture cells in recommended media at 37°C in a 5% CO2 humidified incubator.

e For treatment experiments, prepare working concentrations of omipalisib (e.g., 50 nM) by diluting the
stock in complete culture medium. Ensure the final DMSO concentration is low (typically <0.1%) and
include a vehicle control with the same DMSO concentration [2].

e Treat cells for specified durations (e.g., 24 hours for transcriptomic analysis, 72 hours for viability
assays).

Assessment of Mitochondrial Biogenesis and Function

Objective: To evaluate the effects of omipalisib on mitochondrial mass, membrane potential, and DNA

content.
Key Assays:

¢ Mitochondrial Mass:

o Staining: Use MitoTracker Green FM dye.
o Analysis: Analyze stained cells via flow cytometry. A decrease in fluorescence indicates
reduced mitochondrial mass [2].

¢ Mitochondrial Membrane Potential (A¥Ym):

o Staining: Use TMRE (tetramethylrhodamine, ethyl ester) dye.
o Analysis: Analyze via flow cytometry. A decrease in TMRE fluorescence indicates
mitochondrial membrane depolarization [2].

¢ Mitochondrial DNA (mtDNA) Quantification:
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o DNA Isolation: Extract total DNA from cell pellets using a commercial kit (e.g., DNeasy Kit,
Qiagen) [2].

o PCR Analysis: Perform quantitative PCR using primers specific to mitochondrial genes (e.g.,
MT-ND1, MT-ND4) and a nuclear reference gene (e.g., 18S rRNA or B2M). Calculate the
relative mtDNA copy number using the AACt method [2].

e Mitochondrial Reactive Oxygen Species (ROS):

o Staining: Use MitoSOX Red reagent.
o Analysis: Analyze via flow cytometry. An increase in fluorescence indicates elevated
mitochondrial superoxide production [2].

Transcriptomic Analysis (RNA-seq)

Objective: To identify global gene expression changes induced by omipalisib, particularly in mitochondrial

pathways.

Procedure:

¢ RNA Extraction: Extract total RNA from treated and control cells (e.g., using NucleoSpin RNA kit)
[ccitation:4].
¢ Library Preparation and Sequencing: Prepare libraries (1 ug RNA input) and sequence on an
lllumina platform (e.g., NovaSeq 6000) [2].
¢ Bioinformatic Analysis:
o Align reads to a reference genome (e.g., hgl9).
o lIdentify Differentially Expressed Genes (DEGS) using tools like EBSeq.
o Perform Gene Set Enrichment Analysis (GSEA) using databases like MSigDB to identify
enriched pathways (e.g., oxidative phosphorylation, mitochondrial biogenesis) [2] [3].

Metabolomic Analysis

Objective: To investigate changes in metabolic pathways, especially glutathione and serine/glycine

metabolism.

Procedure:

e Metabolite Extraction:
o Lyse cell pellets in methanol using a Geno Grinder.
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o Collect supernatant, evaporate dry, and reconstitute in 50% methanol.
o Filter through a 0.2 pym filter before analysis [2].
e LC-MS Analysis:
o Use an HPLC system (e.g., Agilent 1290 UHPLC) coupled to a Q-TOF mass spectrometer.
o Employ a reversed-phase column (e.g., HSS T3) with a mobile phase of 0.1% formic acid in
water and acetonitrile [2].
o Data Analysis:
o Process raw data for metabolite identification and quantification.
o Perform metabolite enrichment analysis to identify significantly altered pathways [2].

Summary of Key Quantitative Data

Table 1: Omipalisib Anti-proliferative Effects in AML Cell Lines (72-hour treatment)

Cell Line Genetic Background ICs0 (NM) Culture Medium
THP-1 MLL-rearranged 8.93 RPMI-1640 + 10% FBS
OCI-AML3 DNMT3A R882C, NPM1 mut 17.45 MEMa + 20% FBS

Table 2: Summary of Key Omipalisib-Induced Effects on Mitochondria and Metabolism (50 nM, 24-hour
treatment in OCI-AML3)

Parameter - :
Specific Target/Analyte Observed Effect Primary Method

Category

Transcriptomics Oxidative Phosphorylation Downregulated RNA-seq, GSEA [3]
Mitochondrial Respiratory Downregulated RNA-seq, GSEA [3]
Chain

Metabolism Serine, Glycine, Threonine Downregulated RNA-seq,
Metabolism Metabolomics [1]
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Parameter

Specific Target/Analyte
Category

Glutathione Metabolism &
Levels

Observed Effect Primary Method
Downregulated / RNA-seq,
Decreased Metabolomics [1]

Signaling Pathways and Experimental Workflow
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1. Cell Treatment & Setup

Culture AML Cell Lines
(OCI-AML3, THP-1)

Prepare Omipalisib
(50 nM working conc.)

l

Treat Cells for 24-72 hrs
(DMSO Vehicle Control)

2. Mitochondrjal Assessment

Flow Cytometry:
- MitoTracker Green (Mass)
- TMRE (Membrane Potential)
- MitoSOX (ROS)

mtDNA Quantification
(qPCR with mt-specific primers)
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Diagram 1: Experimental workflow for evaluating omipalisib's effects on mitochondrial biogenesis.
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Diagram 2: Molecular mechanisms of omipalisib showing dual inhibition of PI3K/mTOR signaling and

mitochondrial processes.
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Critical Considerations and Safety Notes

e Cardiovascular Toxicity: Preclinical studies in dogs indicate that chronic omipalisib treatment can
prolong the QT interval and potentially induce ventricular arrhythmias like Torsade de Pointes (TdP).
This risk should be monitored, especially in translational studies [4].

e Metabolic Compensation: Combining omipalisib with inhibitors of compensatory pathways (e.qg.,
MAPK) may enhance efficacy, as shown in pancreatic cancer models [5].

e Experimental Controls: Always include vehicle (DMSQO) controls matched for concentration and
volume. Verify inhibition of the primary PI3BK/AKT/mTOR pathway by western blotting (e.g., reduced
phospho-AKT and phospho-S6) in parallel experiments [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 9/9 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548408?utm_src=pdf-bulk
https://www.smolecule.com/products/s548408?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

